Cas no 1306604-68-1 (2-(4-Bromophenyl)Cyclopropanamine Hydrochloride)

• Product Name: 2-(4-Bromophenyl)Cyclopropanamine Hydrochloride
• CAS No: 1306604-68-1
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• MDL: MFCD18838806
• CID: 2619166
• PubChem ID: 54593161
• Update Time: 2025-10-22

2-(4-Bromophenyl)Cyclopropanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)cyclopropan-1-amine hydrochloride
• 2-(4-Bromophenyl)cyclopropanamine hydrochloride
• 2-(4-Bromophenyl)cyclopropanamine HCl
• 2-(4-Bromo-phenyl)-cyclopropylamine hydrochloride
• 1156AJ
• NE16378
• SY047274
• 2-(4-bromophenyl)cyclopropan-1-amine;hydrochloride
• Z1267881681
• AKOS008138730
• (1R,2S)-2-(4-bromophenyl)cyclopropanamine;hydrochloride
• F31087
• SB36292
• trans-2-(4-Bromo-phenyl)-cyclopropylamine hydrochloride
• 1306604-68-1
• CS-0157595
• DB-103625
• EN300-76585
• 26568-24-1
• 2-(4-Bromophenyl)cyclopropanaminehydrochloride
• AS-48451
• (1S,2R)-2-(4-Bromo-phenyl)-cyclopropylaminehydrochloride
• trans-2-(4-Bromo-phenyl)-cyclopropylaminehydrochloride
• SCHEMBL1667648
• MFCD18838806
• 2-(4-Bromophenyl)Cyclopropanamine Hydrochloride

• MDL： MFCD18838806
• Inchi： 1S/C9H10BrN.ClH/c10-7-3-1-6(2-4-7)8-5-9(8)11;/h1-4,8-9H,5,11H2;1H
• InChI Key： XQXNVLZRIWWINX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC1N.Cl

Computed Properties

• Exact Mass: 246.97634 g/mol
• Monoisotopic Mass: 246.97634 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 248.55

2-(4-Bromophenyl)Cyclopropanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Bromophenyl)Cyclopropanamine Hydrochloride

Introduction to 2-(4-Bromophenyl)Cyclopropanamine Hydrochloride (CAS No. 1306604-68-1)

2-(4-Bromophenyl)Cyclopropanamine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1306604-68-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanamine derivatives, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a bromine substituent at the para position of the phenyl ring and the hydrochloride salt form enhances its solubility and pharmacological profile, making it a valuable scaffold for drug discovery.

The chemical structure of 2-(4-Bromophenyl)Cyclopropanamine Hydrochloride consists of a cyclopropane ring linked to a phenyl group substituted with a bromine atom, further connected to an amine functional group. The hydrochloride salt form ensures better stability and bioavailability, which are critical factors in pharmaceutical development. This compound has been extensively studied for its potential applications in various therapeutic areas, particularly in the treatment of neurological disorders and inflammation.

In recent years, there has been a surge in research focusing on cyclopropanamine derivatives due to their ability to modulate biological pathways involved in disease progression. Studies have demonstrated that these compounds can interact with multiple targets, including enzymes and receptors, thereby exhibiting a broad spectrum of pharmacological activities. For instance, 2-(4-Bromophenyl)Cyclopropanamine Hydrochloride has shown promise in preclinical studies as a potential inhibitor of certain kinases and other enzymes implicated in cancer and neurodegenerative diseases.

The bromine atom at the para position of the phenyl ring plays a crucial role in determining the compound's reactivity and binding affinity. This substituent allows for further functionalization, enabling researchers to design analogs with enhanced potency and selectivity. The hydrochloride salt form not only improves solubility but also enhances the compound's pharmacokinetic properties, making it more suitable for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of cyclopropanamine derivatives like 2-(4-Bromophenyl)Cyclopropanamine Hydrochloride. These techniques have enabled researchers to predict binding interactions with biological targets with high accuracy, thereby expediting the drug discovery process. Additionally, high-throughput screening (HTS) methods have been employed to identify novel derivatives with improved pharmacological profiles.

The potential therapeutic applications of 2-(4-Bromophenyl)Cyclopropanamine Hydrochloride are vast. Preliminary studies have indicated its efficacy in reducing inflammation and pain, making it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis. Furthermore, its ability to modulate neurotransmitter systems suggests potential applications in the management of neurological disorders like Alzheimer's disease and Parkinson's disease.

One of the most exciting aspects of this compound is its dual functionality—acting as both an inhibitor and an agonist depending on the biological context. This versatility makes it an attractive candidate for developing multifaceted therapies that address multiple aspects of a disease simultaneously. The bromine substituent also facilitates further chemical modifications, allowing for the creation of libraries of derivatives with tailored properties.

The synthesis of 2-(4-Bromophenyl)Cyclopropanamine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to optimize production processes. These techniques not only improve efficiency but also minimize waste, aligning with green chemistry principles.

Evaluation of 2-(4-Bromophenyl)Cyclopropanamine Hydrochloride in preclinical models has provided valuable insights into its safety profile and efficacy. Animal studies have shown that this compound exhibits low toxicity at therapeutic doses while demonstrating significant biological activity. These findings support further investigation into its potential as a lead compound for drug development.

The future direction of research on 2-(4-Bromophenyl)Cyclopropanamine Hydrochloride includes exploring its mechanism of action in greater detail and conducting clinical trials to assess its efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate preclinical findings into tangible therapeutic benefits for patients.

In conclusion, 2-(4-Bromophenyl)Cyclopropanamine Hydrochloride (CAS No. 1306604-68-1) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its ability to modulate key biological pathways makes it a valuable candidate for developing novel therapies against various diseases. Continued research efforts will further elucidate its therapeutic potential and pave the way for new treatments that improve patient outcomes.